Cas no 2137145-91-4 (2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide)

• Product Name: 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide
• CAS No: 2137145-91-4
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 6440038
• PubChem ID: 165501338
• Update Time: 2025-10-28

2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide
• EN300-1178817
• EN300-1178818
• 2137145-91-4
• 2137077-72-4
• 2-oxo-2-phenyl-N-[(1s,3s)-3-hydroxycyclobutyl]ethane-1-sulfonamide
• 2-oxo-2-phenyl-N-[(1r,3r)-3-hydroxycyclobutyl]ethane-1-sulfonamide

• Inchi： 1S/C12H15NO4S/c14-11-6-10(7-11)13-18(16,17)8-12(15)9-4-2-1-3-5-9/h1-5,10-11,13-14H,6-8H2
• InChI Key： LAGSIBOKGIONOX-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NC1CC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide

Introduction to 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide (CAS No. 2137145-91-4) and Its Emerging Applications in Chemical Biology

The compound 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide, identified by the CAS number 2137145-91-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits a unique structural framework that combines a cyclobutyl scaffold with functional groups that make it a promising candidate for further investigation in drug discovery and molecular recognition.

The structural motif of 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide is characterized by the presence of an oxo group, a phenyl ring, and a sulfonamide moiety attached to a chiral cyclobutyl backbone. The cyclobutyl ring introduces steric constraints that can influence the compound's binding affinity and selectivity, while the sulfonamide group serves as a key pharmacophore for interactions with biological targets. This combination of features positions the compound as an intriguing subject for studying structure-activity relationships (SAR) and developing novel therapeutic agents.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific configuration of 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide may confer unique properties that differentiate it from other sulfonamide-based compounds. For instance, the chiral cyclobutyl group could enhance enantioselectivity in binding to biological targets, which is particularly relevant in the development of enantiomerically pure drugs that minimize side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. By leveraging these techniques, scientists have been able to identify potential interactions between 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide and various biological targets, including enzymes and receptors. These insights have been instrumental in designing derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The oxo group in the molecule's structure contributes to its overall polarity and solubility in polar solvents, which is advantageous for formulation and administration purposes. Additionally, the phenyl ring can participate in π-stacking interactions with aromatic residues in biological targets, further stabilizing the binding complex. These features make 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide a versatile scaffold for medicinal chemists seeking to develop new drugs.

One of the most exciting areas of research involving this compound is its potential application in oncology. Preclinical studies have suggested that sulfonamide derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The unique structural features of 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide may allow it to interact with these enzymes in a manner that is both potent and selective. Further investigation into its mechanism of action could uncover novel therapeutic strategies for treating various types of cancer.

Another promising application lies in the field of neurology. There is evidence to suggest that sulfonamides can modulate neurotransmitter systems and have neuroprotective effects. The chiral cyclobutyl group in 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide may enable it to interact with specific receptors or enzymes implicated in neurological disorders such as Alzheimer's disease or Parkinson's disease. Ongoing research aims to explore these possibilities and develop new treatments for patients suffering from these debilitating conditions.

The synthesis of 2-oxo-2-phenyl-N-(1r,3r)-3-hydroxycyclobutylethane-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The need to maintain chirality throughout the synthesis requires careful selection of reaction conditions and protecting groups. However, recent advances in asymmetric synthesis have made it possible to construct complex chiral molecules with high enantiomeric purity. These advancements are crucial for ensuring that future derivatives exhibit optimal biological activity while minimizing unwanted side effects.

As our understanding of biological systems continues to grow, so does the demand for innovative molecules like 2-oxo-2-phenoxy-N-(1r,3r)-3-hydroxycyclobutylethane 1 -sulfonylamide (CAS No 2137145 91 4) . By combining cutting-edge synthetic methods with sophisticated computational tools, researchers are paving the way for new breakthroughs in drug discovery. The potential applications of this compound span multiple therapeutic areas, making it a cornerstone of modern chemical biology research.

In conclusion, 2 - oxo - 2 - pheny l - N - ( 1 r , 3 r ) - 3 - hydro x y c y c lob u t y l e t h ane - 1 - sul fon am ide ( CAS No . 2137145 - 91 - 4 ) represents a promising lead compound with significant therapeutic potential . Its unique structural features , combined with its predicted biological activities , make it an attractive candidate for further development . As research progresses , we can expect this molecule to play an increasingly important role in the discovery and design of novel pharmaceuticals .